Cas no 88743-02-6 (1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]-)
1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]- is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with an amine group at the 2-position and a 4-fluorophenoxymethyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the fluorophenoxy group enhances its potential for bioactivity, particularly in drug discovery targeting enzyme inhibition or receptor modulation. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting applications in medicinal chemistry and material science. The compound’s stability and reactivity profile make it suitable for further functionalization, enabling diverse derivatization strategies.
88743-02-6 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]-
CAS No:88743-02-6
MF:C9H8FN3OS
MW:225.242723464966
CID:622497
PubChem ID:575080
Update Time:2025-10-14
1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]-
- 5-[(4-fluorophenoxy)methyl]-1,3,4-thiadiazol-2-amine
- SVNPWCSNDSNTHX-UHFFFAOYSA-N
- 2-AMINO-5-(4-FLUOROPHENOXY)METHYL-1,3,4-THIADIAZOLE
- 2-Amino-5-[(4-fluorophenoxy)methyl]-1,3,4-thiadiazole
- 88743-02-6
- 1,3,4-Thiadiazol-2-amine, 5-(4-flluorophenoxymethyl)-
- 5-[(4-Fluorophenoxy)methyl]-1,3,4-thiadiazol-2-ylamine #
- 5-((4-Fluorophenoxy)methyl)-1,3,4-thiadiazol-2-amine
- Oprea1_527698
- SY319710
- CS-0360521
- AKOS000655953
- SCHEMBL3733443
- Oprea1_827709
- DTXSID80341701
-
- Inchi: 1S/C9H8FN3OS/c10-6-1-3-7(4-2-6)14-5-8-12-13-9(11)15-8/h1-4H,5H2,(H2,11,13)
- InChI Key: SVNPWCSNDSNTHX-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1COC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 225.03721122g/mol
- Monoisotopic Mass: 225.03721122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.3Ų
1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431191-1g |
5-((4-Fluorophenoxy)methyl)-1,3,4-thiadiazol-2-amine |
88743-02-6 | 98% | 1g |
¥23907.00 | 2024-04-26 |
1,3,4-Thiadiazol-2-amine, 5-[(4-fluorophenoxy)methyl]- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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